(2R)-2-[(thiophen-2-yl)methyl]pyrrolidine
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Description
(2R)-2-[(thiophen-2-yl)methyl]pyrrolidine is a useful research compound. Its molecular formula is C9H13NS and its molecular weight is 167.27. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Characterization
Compounds structurally related to (2R)-2-[(thiophen-2-yl)methyl]pyrrolidine, such as κ-opioid receptor (KOR) antagonists, have been explored for their potential in treating depression and addiction disorders. These studies focus on the pharmacological characterization of novel compounds, revealing their affinity for specific receptors and their therapeutic potential based on efficacy in various assays (Grimwood et al., 2011).
Spectroscopic Studies and Derivatization
Spectroscopic studies, including GC-MS, IR, NMR, and single-crystal X-ray diffraction, have been used to identify and characterize novel compounds, such as selected cathinones. These studies provide detailed insights into the molecular structure and properties of these compounds, which can be crucial for their application in various scientific fields (Nycz et al., 2016).
Organocatalytic Synthesis
The organocatalytic synthesis of spiro[pyrrolidin-3,3'-oxindoles] with high enantiopurity and structural diversity has significant implications for medicinal chemistry. These compounds exhibit important biological activities, suggesting their potential applications in drug discovery and development (Chen et al., 2009).
Electrochromic Devices and Conducting Polymers
Research into conducting polymers and their application in electrochromic devices has explored compounds with thiophen-2-yl groups. These studies focus on the synthesis, characterization, and application of novel polymers, highlighting their potential in creating high-performance electrochromic devices (Variş et al., 2006).
Anticancer Activities
Compounds containing thiophene moieties have been synthesized and evaluated for their anticancer activities. This research emphasizes the importance of structural modification and characterization in developing potential anticancer agents (Murugavel et al., 2019).
Properties
IUPAC Name |
(2R)-2-(thiophen-2-ylmethyl)pyrrolidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NS/c1-3-8(10-5-1)7-9-4-2-6-11-9/h2,4,6,8,10H,1,3,5,7H2/t8-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QESLZSQKJUJIJX-MRVPVSSYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)CC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H](NC1)CC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.